Cas no 1489204-55-8 (3-((6-Aminopyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide)

• Product Name: 3-((6-Aminopyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide
• CAS No: 1489204-55-8
• MF: C₈H₁₂N₄O₂S
• MW: 228.271479606628
• CID: 4774578
• Update Time: 2023-08-17

3-((6-Aminopyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-((6-aminopyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide
• 3-((6-Aminopyrimidin-4-yl)amino)tetrahydrothiophene 1,1-dioxide

• Inchi： 1S/C8H12N4O2S/c9-7-3-8(11-5-10-7)12-6-1-2-15(13,14)4-6/h3,5-6H,1-2,4H2,(H3,9,10,11,12)
• InChI Key： LFUKGOKKZMCTEH-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC1C=C(N)N=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: -0.3
• Topological Polar Surface Area: 106